Cas no 118040-66-7 (1-[(4-nitrophenyl)-phenylmethyl]imidazole)

• Product Name: 1-[(4-nitrophenyl)-phenylmethyl]imidazole
• CAS No: 118040-66-7
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 2615633
• PubChem ID: 14174067
• Update Time: 2025-04-21

1-[(4-nitrophenyl)-phenylmethyl]imidazole Chemical and Physical Properties

Names and Identifiers

• 1-[(4-nitrophenyl)-phenylmethyl]imidazole
• 1-[(4-nitrophenyl)phenylmethyl]-1H-imidazole
• 1-[(4-Nitrophenyl)(phenyl)methyl]-1H-imidazole
• 118040-66-7
• LEMIWZFXIZYJKQ-UHFFFAOYSA-N
• DTXSID50556941
• CHEMBL22000
• SCHEMBL6868753

• Inchi： 1S/C16H13N3O2/c20-19(21)15-8-6-14(7-9-15)16(18-11-10-17-12-18)13-4-2-1-3-5-13/h1-12,16H
• InChI Key： LEMIWZFXIZYJKQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C1C=CC=CC=1)N1C=NC=C1)=O

Computed Properties

• Exact Mass: 279.100776666Da
• Monoisotopic Mass: 279.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.6Ų